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Compound of Interest

Compound Name: 2-bromopentanoyl Chloride

CAS No.: 42768-45-6

Cat. No.: B1625257

Get Quote

Executive Summary
2-Bromopentanoyl chloride (CAS: 42768-45-6), also known as

-bromovaleric acid chloride, is a high-value bifunctional intermediate used primarily in the
synthesis of peptidomimetics and pharmaceutical precursors.[1] Its utility stems from its dual
electrophilic sites: the acyl chloride moiety (highly reactive toward nucleophiles) and the

-bromide (susceptible to nucleophilic substitution).

This dual reactivity renders the compound significantly less stable than simple alkyl acyl

chlorides. Improper storage leads to rapid hydrolysis, releasing corrosive hydrogen chloride

(HCl) gas and generating 2-bromopentanoic acid. Furthermore, the presence of the electron-

withdrawing halogen at the

-position increases the acidity of the

-proton, making the compound susceptible to enolization and subsequent degradation
pathways under improper pH or thermal conditions.
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Chemical Profile & Physicochemical Properties[1][2]
[3][4][5]

Property Specification Critical Note

IUPAC Name 2-Bromopentanoyl chloride
Distinct from 5-

bromopentanoyl chloride.

CAS Number 42768-45-6
Verify CAS to ensure correct

isomer usage.

Molecular Formula MW: 199.47 g/mol

Appearance Colorless to light yellow liquid

Darkening/Reddening

indicates free

or elimination products.

Density
Denser than water; sinks and

reacts violently.

Boiling Point (at 760 mmHg)
Do not distill at atm pressure

(decomposition risk).

Flash Point

Combustible. Handle away

from ignition sources.[2][3][4]

[5]

Stability & Degradation Mechanisms
Understanding the why behind storage protocols is essential for compliance. 2-
Bromopentanoyl chloride faces three primary degradation threats:

Hydrolysis (Moisture Sensitivity)
The carbonyl carbon is highly electrophilic due to the inductive effect of both the chlorine and

the

-bromine. Upon contact with water (atmospheric moisture), nucleophilic attack occurs rapidly.

Outcome: Formation of 2-bromopentanoic acid and HCl gas.
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Hazard: HCl buildup in sealed vessels can cause over-pressurization and explosion.

Thermal Dehydrohalogenation
At elevated temperatures, or in the presence of Lewis acids (often trace impurities from

synthesis like

), the compound can undergo elimination.

Mechanism: Loss of HCl to form

-bromo-pentenoyl species or ketene intermediates (transient).

Indicator: Yellow-to-orange discoloration.

Photolytic Cleavage
The C-Br bond is photosensitive. Prolonged exposure to UV or broad-spectrum light can

generate radical species (

), leading to chain degradation.

Visualization: Degradation Pathways
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Caption: Primary degradation pathways including hydrolysis (moisture), photolysis (light), and

thermal elimination.

Storage Protocol: The "Zero-Moisture" Standard
To maintain purity >98% over 6+ months, the following storage system is required. This is a

self-validating system: if the secondary containment shows signs of corrosion or the desiccant

changes color, the protocol has been breached.

Primary Containment
Material: Borosilicate glass (Type I).

Closure: Teflon (PTFE) lined screw cap. Never use rubber septa for long-term storage (HCl

corrodes rubber and leaches plasticizers).

Headspace: Backfill with Argon (Ar) or Nitrogen (

). Argon is preferred as it is heavier than air and sits on the liquid surface.

Secondary Containment
Vessel: Place the primary glass vial inside a larger jar containing a bed of indicating

desiccant (e.g., Drierite or molecular sieves).

Function: Acts as a physical barrier and a moisture trap.

Environmental Conditions
Temperature: Refrigerate at 2°C to 8°C.

Note: Freezing (-20°C) is acceptable but can cause phase separation of stabilizers or

condensation upon thawing. If frozen, allow to reach room temperature before opening to

prevent condensation intake.

Light: Store in amber glass or wrap the container in aluminum foil.

Handling & Safety Workflow
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Hazard Class: Corrosive (Skin/Eye Damage), Lachrymator (Tear Gas effect).

Engineering Controls
Fume Hood: Mandatory. Velocity >100 fpm.

Glove Selection: Laminate film (Silver Shield/4H) or heavy Nitrile (double gloved). Latex is

permeable to acyl chlorides.

The "Dry Syringe" Technique
To dispense without introducing moisture:

Flush the source bottle with inert gas (balloon or Schlenk line).

Oven-dry the glass syringe and needle.

Insert needle through a septum (only attach septum immediately prior to use).

Draw liquid; invert to expel bubbles into the vial, not the air.

Transfer immediately to the reaction vessel.

Visualization: Safe Handling Logic

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1625257?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Retrieval

Is container cold?

Warm to Room Temp
(Prevent Condensation)

Yes

Open in Fume Hood
(Inert Gas Flow)

No

Dispense via
Dry Syringe/Cannula

Purge Headspace (Ar)
& Reseal with PTFE

Return to Storage
(Secondary Containment)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1625257/docs?utm_src=pdf-body-img#technical-guide-stability-storage-and-handling-of-2-bromopentanoyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1625257?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Operational workflow for dispensing moisture-sensitive acyl halides to minimize

hydrolysis risk.

Quality Control & Self-Validation
Before using 2-bromopentanoyl chloride in critical steps (e.g., expensive peptide coupling),

validate its integrity. Direct NMR of the acyl chloride is difficult due to rapid hydrolysis in

deuterated solvents.

The Derivatization Method (Gold Standard)
Convert the reactive acyl chloride into a stable methyl ester for analysis.

Sampling: Take a 50 µL aliquot of the acyl chloride.

Quenching: Add to a vial containing 500 µL anhydrous Methanol (

) and 50 µL Triethylamine (

).

Reaction:

.

Analysis: Run GC-MS or

-NMR on the resulting methyl ester.

Pass Criteria: Single peak corresponding to methyl 2-bromopentanoate.

Fail Criteria: Presence of broad acid peaks (indicating prior hydrolysis) or non-brominated

esters.

The Silver Nitrate Test (Qualitative)
Rapid check for free halide ions (indicates decomposition).

Dissolve 1 drop of compound in 1 mL dry acetone.
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Add 1 drop of 1%

solution.

Result:

Acyl Chlorides:[6][7][8][9] React slowly or require warming to precipitate AgCl.

Free HCl (Decomposed): Instant, heavy white precipitate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Stability, Storage, and Handling of 2-
Bromopentanoyl Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1625257/docs#technical-guide-stability-storage-and-
handling-of-2-bromopentanoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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